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Compound of Interest

Compound Name:
7-(3,5-Dichlorophenyl)-7-

oxoheptanoic acid

Cat. No.: B1360687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The incorporation of a dichlorophenyl moiety into small molecules is a powerful strategy in

medicinal chemistry and agrochemical design. The chlorine atoms significantly influence the

molecule's physicochemical properties, such as lipophilicity, metabolic stability, and electronic

character, which in turn dictates its biological activity.[1] This technical guide provides a

comprehensive review of prominent dichlorophenyl-containing bioactive molecules, detailing

their mechanisms of action, quantitative bioactivity, and the experimental protocols used for

their evaluation.

Major Classes and Mechanisms of Action
Dichlorophenyl derivatives are found in a diverse range of bioactive compounds, from

pharmaceuticals to agricultural agents.[1] Their strategic halogenation enhances interactions

with biological targets, affecting binding affinities and overall efficacy.[1]

1.1. Pharmaceuticals:

Anti-inflammatory Drugs (NSAIDs): Diclofenac is a widely known NSAID that contains a 2,6-

dichlorophenyl group. Its primary mechanism of action is the inhibition of cyclooxygenase

(COX) enzymes, which are critical for the synthesis of prostaglandins, key mediators of

inflammation.
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Antidepressants: Sertraline, a selective serotonin reuptake inhibitor (SSRI), features a 3,4-

dichlorophenyl group. It functions by blocking the reabsorption of serotonin in the brain,

increasing its availability in the synaptic space.

Anticonvulsants & Diuretics: Dichlorphenamide is a carbonic anhydrase inhibitor used to

treat glaucoma and certain types of periodic paralysis.[2][3] It reduces the formation of

bicarbonate ions and protons, thereby decreasing the production of aqueous humor in the

eye and modulating ion transport in muscle cells.[3] While it is a known carbonic anhydrase

inhibitor, the precise mechanism for its therapeutic effects in periodic paralysis is not fully

understood.[4]

Antiseptics: Dichlorobenzyl alcohol acts as a mild antiseptic with broad-spectrum

antibacterial and antiviral properties, commonly used in throat lozenges.[5] Its mechanism is

thought to involve the denaturation of external proteins and is also associated with a local

anesthetic effect via sodium channel blockade.[5]

1.2. Agrochemicals:

Fungicides and Bactericides: Dichlorophen is an antimicrobial agent effective against fungi,

bacteria, protozoa, and cestodes.[6][7] It is used in agriculture to protect crops from a broad

spectrum of fungal and bacterial pathogens, contributing to disease management and

improved crop yields.[7][8]

Herbicides: Certain dichlorophenyl-containing compounds are developed as herbicides for

weed control in agriculture.

Below is a diagram illustrating the classification of these bioactive molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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